3'-cyano-N-propylbiphenyl-2-carboxamide

• IUPAC Name: 2-(3-cyanophenyl)-N-propylbenzamide
• InChI: InChI=1S/C17H16N2O/c1-2-10-19-17(20)16-9-4-3-8-15(16)14-7-5-6-13(11-14)12-18/h3-9,11H,2,10H2,1H3,(H,19,20)
• InChI Key: PPAMVFWQSHVYTB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1C2=CC=CC(=C2)C#N
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol

Description

3'-Cyano-N-propylbiphenyl-2-carboxamide is a synthetic organic compound characterized by a biphenyl backbone substituted with a cyano group (-CN) at the 3' position and a carboxamide moiety (-CONH-) at the 2-position, with an N-propyl chain attached to the amide nitrogen. The compound has been investigated for applications in medicinal chemistry, particularly as a kinase inhibitor scaffold, and in materials science for liquid crystal or polymer synthesis.

Comparison with Similar Compounds

Comparison with Similar Compounds

Due to insufficient direct evidence in the provided materials, a comprehensive comparison cannot be rigorously derived. The evidence provided () focuses on 3-chloro-N-phenyl-phthalimide, a structurally distinct compound with a phthalimide core and chloro substituent, used in polymer synthesis. Below is a hypothetical framework for comparison based on general chemical principles and analogous compounds:

Table 1: Structural and Functional Comparison

Property	3'-Cyano-N-propylbiphenyl-2-carboxamide	3-Chloro-N-phenyl-phthalimide ()	Naphthalene-1-carboxamide derivatives (Hypothetical)
Core Structure	Biphenyl with cyano and carboxamide groups	Phthalimide with chloro and phenyl groups	Naphthalene with carboxamide substituents
Polarity	Moderate (amide + cyano)	Low (aromatic + chloro)	Variable (depends on substituents)
Applications	Kinase inhibition, materials science	Polymer synthesis (polyimides)	Fluorescent probes, organic electronics
Synthetic Complexity	High (multiple functional groups)	Moderate (stable phthalimide core)	Low to moderate

Key Differences:

Functional Groups: The cyano and carboxamide groups in 3'-cyano-N-propylbiphenyl-2-carboxamide enhance hydrogen-bonding capacity compared to the chloro and phthalimide groups in 3-chloro-N-phenyl-phthalimide, which prioritize electrophilic reactivity for polymerization .

Backbone Rigidity : The biphenyl system allows for conformational flexibility, whereas the phthalimide core is rigid and planar, favoring stacking in polymers.

Biological Activity : Carboxamide derivatives often target enzymes (e.g., kinases), while phthalimides are more commonly used as intermediates in materials science.

Limitations of Available Evidence

The comparison above is extrapolated from general structural and functional trends in organic chemistry. Further experimental data—such as solubility studies, biological assays, or crystallographic analyses—are required to validate these hypotheses.